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Compound of Interest

Compound Name: Cbz-N-PEG15-amine

Cat. No.: B1192455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Cbz-N-
PEG15-amine, including detailed personal protective equipment (PPE) requirements, step-by-

step operational procedures, and a comprehensive disposal plan. Adherence to these

guidelines is critical for ensuring laboratory safety and environmental protection.

Hazard Identification and Safety Data Summary
Cbz-N-PEG15-amine is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects[1]. It is imperative to prevent its release into the environment. The following

table summarizes key quantitative data for Cbz-N-PEG15-amine.
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Property Value Reference

Chemical Name Cbz-N-amido-PEG15-amine --INVALID-LINK--

CAS Number Not Available --INVALID-LINK--

Molecular Formula C40H74N2O17 [2][3]

Molecular Weight 855.03 g/mol [1]

Appearance White Solid [3]

Storage Conditions -20°C, protect from moisture [2][4]

GHS Hazard Statements H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life

with long lasting effects
[1]

Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted for specific laboratory operations to

determine the necessary PPE[5]. The following PPE is recommended for handling Cbz-N-
PEG15-amine:

Eye Protection: Chemical splash goggles or a full-face shield should be worn to protect

against splashes[6][7].

Hand Protection: Nitrile or other chemical-resistant gloves are required to prevent skin

contact. Gloves should be inspected before use and disposed of properly after handling the

chemical[6][7].

Skin and Body Protection: A lab coat or chemical-resistant coveralls must be worn to protect

the skin[6][8]. For larger quantities or in case of a spill, chemical-resistant footwear should

also be worn[7].

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator with appropriate cartridges should be used in a well-ventilated area or under a

chemical fume hood[6][9].
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Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Before handling, allow the container of Cbz-N-PEG15-amine to come to room

temperature to prevent moisture condensation[10].

Work in a well-ventilated area, preferably within a chemical fume hood[9].

Ensure an eyewash station and safety shower are readily accessible.

Handling:

Avoid direct contact with the substance. Use spatulas and other appropriate tools for

transfer.

Avoid creating dust. If the substance is a solid, handle it carefully.

Do not eat, drink, or smoke in the handling area[1].

Wash hands thoroughly after handling[1].

In Case of a Spill:

Evacuate the area.

Wear full PPE, including respiratory protection.

Contain the spill using an inert absorbent material like diatomite or universal binders[1].

Collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.

Decontaminate the spill area by scrubbing with alcohol[1].

Disposal Plan
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Proper disposal is crucial to prevent environmental contamination.

Waste Segregation:

Collect all waste materials contaminated with Cbz-N-PEG15-amine, including unused

product, contaminated absorbents, and disposable PPE, in a designated and clearly

labeled hazardous waste container.

Container Management:

Use a compatible, leak-proof container for waste.

Keep the waste container tightly sealed and store it in a designated, secure, and well-

ventilated area.

Final Disposal:

Dispose of the chemical waste through an approved waste disposal plant[1]. Contact your

institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal service for pickup and disposal.

Do not dispose of Cbz-N-PEG15-amine down the drain or in the regular trash.
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Workflow for Handling Cbz-N-PEG15-amine

Preparation

Handling

Cleanup & Disposal

Don PPE

Prepare work area (fume hood)

Weigh/measure Cbz-N-PEG15-amine

Perform experimental procedure

Decontaminate equipment

Segregate waste

Dispose of waste via approved channels

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of Cbz-N-PEG15-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1192455?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

